2-(1-benzyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: 2-(1-benzylindol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C17H14N2O2/c18-17(21)16(20)14-11-19(10-12-6-2-1-3-7-12)15-9-5-4-8-13(14)15/h1-9,11H,10H2,(H2,18,21)
• InChI Key: HLOOTINKQNUIQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)N
• Molecular Formula: C17H14N2O2
• DSSTOX Substance ID: DTXSID90388501
• Molecular Weight: 278.30 g/mol
• CAS RN: 108977-91-9

Description

2-(1-benzyl-1H-indol-3-yl)-2-oxoacetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. It is a derivative of indole, a heterocyclic aromatic compound that is widely distributed in nature and has been found to possess various biological activities.

Scientific Research Applications

• Cannabinoid Receptor Ligands : Indol-3-yl-oxoacetamides, including derivatives of 2-(1-benzyl-1H-indol-3-yl)-2-oxoacetamide, have been studied for their potential as potent and selective ligands for the cannabinoid receptor type 2 (CB2). One study highlighted the synthesis of these compounds and their preliminary biological evaluation, identifying a fluorinated derivative as a particularly potent CB2 ligand (Moldovan et al., 2017).

• Anticancer Properties : Research has indicated the potential of indole-coumarin hybrids, including compounds related to 2-(1-benzyl-1H-indol-3-yl)-2-oxoacetamide, in anticancer applications. These compounds have shown dose-dependent cytotoxic effects on human breast adenocarcinoma cells and have been evaluated for their ability to interact with the apoptosis-related gene Bcl-2, suggesting their role in tumor suppression (Kamath et al., 2015).

• Antimicrobial Activity : Several studies have synthesized and characterized indole derivatives with notable antimicrobial activity. These include substituted 2-((1H-indol-4-yl)oxy)-N'-benzylideneacetohydrazide and other similar compounds, which have shown promising results in screening for antimicrobial properties (Prasad, 2017).

• Nematicidal Activity : 2-(1H-indol-3-yl)-N-(aryl)-2-oxoacetamide amine-based indole derivatives have been synthesized and screened for their nematicidal activity against the root-knot nematode Meloidogyne incognita. Certain chlorine-substituted indole derivatives demonstrated significant nematicidal activity compared to other derivatives (Kaur, 2019).

• Anxiolytic Activity : A study on 2-oxyindolin-3-glyoxylic acid derivatives, structurally similar to 2-(1-benzyl-1H-indol-3-yl)-2-oxoacetamide, revealed their potential anxiolytic effects. The study combined computer prediction and experimental confirmation to highlight the anxiolytic properties of these compounds (Lutsenko et al., 2013).